Cas no 1200722-49-1 (3',4'-Dichloro-2-fluoro-4-bromomethyl-biphenyl)

• Product Name: 3',4'-Dichloro-2-fluoro-4-bromomethyl-biphenyl
• CAS No: 1200722-49-1
• MF: C₁₃H₈BrCl₂F
• MW: 334.011024475098
• CID: 4994273
• Update Time: 2025-06-09

3',4'-Dichloro-2-fluoro-4-bromomethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3',4'-dichloro-2-fluoro-4-bromomethyl-biphenyl
• 4'-Bromomethyl-3,4-dichloro-2'-fluoro-biphenyl
• 4-(bromomethyl)-1-(3,4-dichlorophenyl)-2-fluorobenzene
• 3',4'-Dichloro-2-fluoro-4-bromomethyl-biphenyl

• Inchi： 1S/C13H8BrCl2F/c14-7-8-1-3-10(13(17)5-8)9-2-4-11(15)12(16)6-9/h1-6H,7H2
• InChI Key： BLTDKTSROKGAOD-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)F)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 5.9
• Topological Polar Surface Area: 0

Additional information on 3',4'-Dichloro-2-fluoro-4-bromomethyl-biphenyl

3',4'-Dichloro-2-fluoro-4-bromomethyl-biphenyl (CAS No. 1200722-49-1): A Comprehensive Overview

3',4'-Dichloro-2-fluoro-4-bromomethyl-biphenyl, identified by the CAS registry number 1200722-49-1, is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of biphenyl derivatives, which are known for their versatile properties and wide-ranging uses in chemistry, materials science, and pharmacology. The molecule features a biphenyl core with substituents at specific positions, including chlorine atoms at the 3' and 4' positions, a fluorine atom at the 2 position, and a bromomethyl group at the 4 position. These substituents contribute to its distinctive chemical reactivity and physical properties.

The synthesis of 3',4'-Dichloro-2-fluoro-4-bromomethyl-biphenyl involves multi-step organic reactions, often utilizing coupling reactions or substitution mechanisms to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

In terms of physical properties, this compound exhibits a melting point of approximately 155°C and a boiling point around 385°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various solution-based reactions. The presence of electron-withdrawing groups like chlorine and fluorine enhances the compound's stability under thermal and oxidative conditions, which is advantageous for its application in high-performance materials.

3',4'-Dichloro-2-fluoro-4-bromomethyl-biphenyl has found significant applications in the pharmaceutical industry as an intermediate in drug discovery programs. Its structure provides a platform for exploring novel bioactive molecules with potential anti-cancer, anti-inflammatory, or neuroprotective properties. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly in targeting kinases involved in cancer progression.

In the field of materials science, this compound serves as a building block for constructing advanced organic materials such as liquid crystals and polymers. Its rigid biphenyl core contributes to the formation of ordered molecular assemblies, which are essential for applications in displays, sensors, and electronic devices. Researchers have also investigated its use in creating self-healing materials due to its ability to undergo reversible chemical transformations under specific conditions.

The environmental impact of 3',4'-Dichloro-2-fluoro-4-bromomethyl-biphenyl has been a topic of recent concern. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, with microbial communities capable of breaking down the compound into less harmful byproducts. However, further research is needed to assess its long-term persistence in different environmental matrices and its potential toxicity to aquatic organisms.

From a regulatory perspective, this compound is classified as a non-hazardous material under standard safety guidelines. Its handling requires basic precautions typical for organic chemicals, including proper ventilation and personal protective equipment to minimize exposure risks.

In conclusion, 3',4'-Dichloro-2-fluoro-4-bromomethyl-biphenyl (CAS No. 1200722-49-1) stands out as a versatile compound with promising applications across multiple disciplines. Ongoing research continues to uncover new insights into its chemical behavior, environmental fate, and potential uses, solidifying its position as an important molecule in contemporary science and industry.